molecular formula C8H9Cl2OP B8526133 Bis(chloromethyl)phenylphosphine oxide CAS No. 18788-46-0

Bis(chloromethyl)phenylphosphine oxide

Cat. No. B8526133
CAS RN: 18788-46-0
M. Wt: 223.03 g/mol
InChI Key: KPIDOGVZNRBASG-UHFFFAOYSA-N
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Description

Bis(chloromethyl)phenylphosphine oxide is a useful research compound. Its molecular formula is C8H9Cl2OP and its molecular weight is 223.03 g/mol. The purity is usually 95%.
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properties

CAS RN

18788-46-0

Product Name

Bis(chloromethyl)phenylphosphine oxide

Molecular Formula

C8H9Cl2OP

Molecular Weight

223.03 g/mol

IUPAC Name

bis(chloromethyl)phosphorylbenzene

InChI

InChI=1S/C8H9Cl2OP/c9-6-12(11,7-10)8-4-2-1-3-5-8/h1-5H,6-7H2

InChI Key

KPIDOGVZNRBASG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)P(=O)(CCl)CCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A three-necked reaction vessel equipped with a reflux condenser, mechanically driven stirrer, nitrogen inlet and thermometer was charged with 91 g. of bis(chloromethyl)phosphinic chloride and 150 cc. tetrahydrofuran. A 280 g. portion of a tetrahydrofuran solution containing 2.0 moles of phenylmagnesium chloride per kilogram of solution was gradually added to the reaction mixture at a rate such that the temperature of the reaction mixture did not exceed 30° C. The resultant mixture was stirred for one hour following completion of the addition, at which time an excess of water was added and the organic phase isolated. The aqueous phase was extracted once with chloroform and the chloroform layer combined with the previously isolated organic layer. The organic solvents were then evaporated under reduced pressure to yield an offwhite solid which was slurried with a small amount of diethyl ether and filtered. The isolated solid material weighed 62.0 g. and melted from 135° to 137° C. The reported melting range for the compound is 141°-142° C.
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Synthesis routes and methods II

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